Ethyl-2,2,2-D3-triphenylphosphonium bromide

• IUPAC Name: triphenyl(2,2,2-trideuterioethyl)phosphanium;bromide
• InChI: InChI=1S/C20H20P.BrH/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,2H2,1H3;1H/q+1;/p-1/i1D3
• InChI Key: JHYNXXDQQHTCHJ-NIIDSAIPSA-M
• Canonical SMILES: CC[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
• Isomeric SMILES: [2H]C([2H])([2H])C[P+](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3.[Br-]
• Molecular Formula: C20H20BrP
• Molecular Weight: 374.3 g/mol
• CAS RN: 1560-55-0

Description

Ethyl-2,2,2-D3-triphenylphosphonium Bromide is a compound with the formula CD3CH2P(C6H5)3Br. It has a molecular weight of 374.27 and is classified under phosphorus-containing compounds. It is also known by the synonym Triphenylethylphosphonium Bromide.

Molecular Structure Analysis

The molecular structure of Ethyl-2,2,2-D3-triphenylphosphonium Bromide is represented by the formula CD3CH2P(C6H5)3Br. This indicates that the compound contains a deuterium-labeled ethyl group (CD3CH2) attached to a triphenylphosphonium group (P(C6H5)3), and a bromide ion (Br).

Chemical Reactions Analysis

Ethyltriphenylphosphonium, a related compound, is used in various chemical reactions. These include the synthesis of D-amino acids from L-cysteine-derived thiazolidines, Leiodolide A via aldol reactions and Horner-Wadsworth-Emmons olefination, and Cycloalkanoindolines via diastereoselective intramolecular inimo-ene reactions.

Physical And Chemical Properties Analysis

Ethyl-2,2,2-D3-triphenylphosphonium Bromide has a molecular weight of 374.27. It is stable if stored under recommended conditions.

Scientific Research Applications

Electrochemical Energy Storage

• Ethyltriphenylphosphonium bromide can be utilized in energy storage devices due to its redox properties. Researchers have explored its use as a redox-active material in supercapacitors and batteries. .

Catalysis

• The compound’s phosphonium cation can serve as a catalyst in various reactions. It has been investigated for its ability to activate small molecules, such as hydrogen or carbon dioxide. .

Organic Synthesis

• Ethyltriphenylphosphonium bromide can participate in Wittig reactions, where it acts as a source of ylides. These ylides react with carbonyl compounds to form olefins. .

Photodynamic Therapy (PDT)

• PDT is a cancer treatment that involves light-activated compounds. Ethyltriphenylphosphonium bromide has been studied as a photosensitizer for PDT. .

Antimicrobial Properties

• Some phosphonium salts, including ethyltriphenylphosphonium bromide, exhibit antimicrobial activity. .

Materials Science

• Ethyltriphenylphosphonium bromide can be incorporated into polymer matrices to modify material properties. Its cationic nature allows it to interact with negatively charged surfaces, affecting material behavior. .

Safety and Hazards

Ethyl-2,2,2-D3-triphenylphosphonium Bromide is classified as toxic. The specific hazard statements associated with this compound are H301, H318, and H412. These indicate that the compound is toxic if swallowed, causes serious eye damage, and is harmful to aquatic life with long-lasting effects.

Mechanism of Action

Mode of Action

It’s possible that the compound interacts with its targets through a variety of mechanisms, potentially leading to changes in cellular processes .

Biochemical Pathways

It has been used as a reactant for the synthesis of d-amino acids from l-cysteine-derived thiazolidines, leiodolide a via aldol reactions and horner-wadsworth-emmons olefination, and cycloalkanoindolines via diastereoselective intramolecular inimo-ene reactions .

Pharmacokinetics

As such, the impact of these properties on the compound’s bioavailability is currently unknown .

Action Environment

It is known to be stable if stored under recommended conditions .